Cas no 2225155-23-5 (4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid)

• Product Name: 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid
• CAS No: 2225155-23-5
• MF: C₉H₁₁BN₄O₂
• MW: 218.02
• CID: 5143716
• PubChem ID: 133554850
• Update Time: 2025-06-08

4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid
• Boronic acid, B-[4-methyl-2-(4-methyl-1H-imidazol-1-yl)-5-pyrimidinyl]-
• (4-Methyl-2-(4-methyl-1H-imidazol-1-yl)pyrimidin-5-yl)boronic acid
• 2225155-23-5

• Inchi： 1S/C9H11BN4O2/c1-6-4-14(5-12-6)9-11-3-8(10(15)16)7(2)13-9/h3-5,15-16H,1-2H3
• InChI Key： TUTOUWCMSNKENV-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(N2C=NC(C)=C2)N=C1C)(O)O

Computed Properties

• Exact Mass: 218.0975058g/mol
• Monoisotopic Mass: 218.0975058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid

Introduction to 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid (CAS No. 2225155-23-5) and Its Applications in Modern Chemical Biology

4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid, identified by the CAS number 2225155-23-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is characterized by its unique structural framework, which combines a pyrimidine core with a methylimidazole substituent, making it a versatile building block for the synthesis of complex molecules. The presence of a boronic acid functional group at the 5-position enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in medicinal chemistry for the construction of biaryl structures.

The compound's significance stems from its ability to serve as a key intermediate in the development of novel therapeutic agents. Pyrimidine derivatives are well-documented for their biological activity, often exhibiting properties relevant to nucleic acid interactions, enzyme inhibition, and other pharmacological mechanisms. The incorporation of a methylimidazole moiety further modulates its chemical properties, enabling fine-tuning of electronic and steric effects that are critical for drug design. Recent studies have highlighted the potential of this scaffold in addressing various therapeutic challenges, particularly in oncology and infectious diseases.

In the realm of oncology research, 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid has been explored as a precursor for the development of targeted therapies. The pyrimidine core is closely related to nucleobases found in DNA and RNA, suggesting its utility in designing molecules that can interact selectively with biological targets. For instance, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes overexpressed in cancer cells. The boronic acid group's compatibility with palladium-catalyzed cross-coupling reactions allows for the facile introduction of aryl or heteroaryl groups, enabling the creation of highly functionalized analogs with enhanced potency and selectivity.

Moreover, the compound's structural features make it an attractive candidate for applications in drug discovery beyond oncology. Its ability to form stable complexes with metal ions has opened avenues for developing metallodrugs, which are increasingly recognized for their therapeutic efficacy in treating metalloproteinase-mediated diseases. Additionally, the methylimidazole substituent has been shown to influence solubility and metabolic stability, factors that are crucial for drug bioavailability. These properties have prompted researchers to explore its use in designing next-generation antibiotics and antiviral agents, where precise molecular interactions are essential for efficacy.

The synthesis of 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the pyrimidine ring followed by functionalization at the 5-position with a boronic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Recent innovations in flow chemistry have further streamlined its synthesis, reducing reaction times and improving yields while minimizing waste generation—a critical consideration in modern pharmaceutical manufacturing.

From a computational chemistry perspective, 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how modifications at different positions within its structure can modulate binding affinity and selectivity. For example, computational analysis has revealed that subtle changes in the electron density distribution around the boronic acid group can significantly impact its reactivity in cross-coupling reactions. Such findings have guided experimental efforts toward optimizing synthetic routes and designing derivatives with improved pharmacological profiles.

The compound's role in medicinal chemistry has been further underscored by its incorporation into several clinical trials investigating novel therapeutic approaches. While results from these trials are still emerging, preliminary data suggest promising activity against resistant strains of pathogens and tumors with altered signaling pathways. The ability to rapidly modify 4-Methyl-2-(4-methylimidazol-1-yl)pyrimidine-5-boronic acid derivatives allows researchers to fine-tune their properties based on feedback from preclinical studies, accelerating the drug development pipeline.

In conclusion,4-Methyl-2-(4-methylimidazol-1-y l)pyrimidine -5-boronic acid (CAS No. 2225155 -23 - 5) represents a significant advancement in chemical biology and pharmaceutical research due to its versatile structural framework and reactivity profile. Its applications span multiple therapeutic areas, including oncology and infectious diseases, driven by its ability to interact selectively with biological targets through well-designed molecular interactions. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will undoubtedly remain at forefront of drug discovery efforts aimed at addressing unmet medical needs.